Cas no 67206-11-5 ( )

• Product Name: &nbsp
• CAS No: 67206-11-5
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 965530
• PubChem ID: 321161
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(propanoylamino)hexanoic acid
• 67206-11-5
• DTXSID60313486
• NSC-270575
• SCHEMBL6668178
• AKOS008986407
• NCI60_002211
• NSC270575
• CHEMBL1998760
•  

• Inchi： 1S/C9H17NO3/c1-3-5-6-7(9(12)13)10-8(11)4-2/h7H,3-6H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key： ZRHYJMJQIXVVRD-UHFFFAOYSA-N
• SMILES： OC(C(CCCC)NC(CC)=O)=O

Computed Properties

• Exact Mass: 187.12091
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4